Cas no 1795087-28-3 (2-(ethylsulfanyl)-N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}benzamide)

• Product Name: 2-(ethylsulfanyl)-N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}benzamide
• CAS No: 1795087-28-3
• MF: C₁₅H₁₆N₂O₂S₂
• MW: 320.429740905762
• CID: 5404674
• Update Time: 2025-10-28

2-(ethylsulfanyl)-N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-(6,7-dihydro-4H-pyrano[4,3-d][1,3]thiazol-2-yl)-2-ethylsulfanylbenzamide
• 2-(ethylsulfanyl)-N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}benzamide

• Inchi： 1S/C15H16N2O2S2/c1-2-20-12-6-4-3-5-10(12)14(18)17-15-16-11-7-8-19-9-13(11)21-15/h3-6H,2,7-9H2,1H3,(H,16,17,18)
• InChI Key： BWXOJUFQZNBLDK-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CCOCC=2S1)(=O)C1=CC=CC=C1SCC

Computed Properties

• Exact Mass: 320.065
• Monoisotopic Mass: 320.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2

Additional information on 2-(ethylsulfanyl)-N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}benzamide

Comprehensive Overview of 2-(ethylsulfanyl)-N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}benzamide (CAS No. 1795087-28-3)

The compound 2-(ethylsulfanyl)-N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}benzamide, identified by CAS No. 1795087-28-3, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyrano[4,3-d][1,3]thiazole core and an ethylsulfanyl substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for novel heterocyclic compounds like 2-(ethylsulfanyl)-N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}benzamide has surged, driven by advancements in drug discovery and material science. This compound's molecular architecture allows for versatile modifications, enabling scientists to explore its structure-activity relationships (SAR) in depth. Such studies are critical for optimizing its efficacy in potential therapeutic or agricultural applications.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-(ethylsulfanyl)-N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}benzamide?" The synthesis typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Researchers often employ microwave-assisted synthesis or catalyzed reactions to improve yield and purity, reflecting the growing trend toward green chemistry in modern laboratories.

The pyrano-thiazole moiety in this compound is a key structural feature that aligns with current trends in fragment-based drug design (FBDD). This approach focuses on assembling small, biologically active fragments into larger molecules with enhanced properties. As a result, 2-(ethylsulfanyl)-N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}benzamide is being investigated for its potential in treating diseases where traditional small-molecule drugs have shown limitations.

Another hot topic in the scientific community is the compound's potential role in agrochemical innovation. Its thioether linkage and benzamide group suggest possible herbicidal or fungicidal activity, making it a subject of interest for sustainable crop protection solutions. With increasing global focus on food security and reduced pesticide use, such compounds are at the forefront of agricultural research.

From a computational chemistry perspective, CAS No. 1795087-28-3 has been studied using molecular docking and quantitative structure-activity relationship (QSAR) models. These techniques help predict its binding affinity to biological targets and optimize its properties before costly laboratory synthesis. This aligns with the broader industry shift toward in silico drug discovery to accelerate development timelines.

Analytical characterization of 2-(ethylsulfanyl)-N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}benzamide typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, which are critical for reproducible research outcomes. The compound's spectral data is often shared in open-access databases to facilitate collaborative research efforts.

As the scientific community continues to explore multi-target drug discovery, compounds like 2-(ethylsulfanyl)-N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}benzamide offer exciting possibilities. Their ability to interact with multiple biological pathways simultaneously could address complex diseases more effectively than single-target agents. This aligns with the growing interest in polypharmacology and network medicine approaches.

In conclusion, 2-(ethylsulfanyl)-N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}benzamide (CAS No. 1795087-28-3) represents a compelling case study in modern chemical research. Its structural complexity, synthetic versatility, and potential applications across multiple industries make it a molecule worth watching. As research progresses, we anticipate new insights into its properties and practical uses, further solidifying its place in the molecular toolkit of 21st-century science.